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Compound Name: Ecopipam Hydrochloride

Cat. No.: B1205277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ecopipam Hydrochloride (SCH 39166) is a potent and selective antagonist of the dopamine

D1/D5 receptors.[1] It is a valuable tool for in vitro studies investigating dopaminergic signaling

pathways and their roles in various physiological and pathological processes. Ecopipam has

been explored for its therapeutic potential in conditions such as Tourette syndrome,

schizophrenia, and obesity.[1] Proper preparation of Ecopipam Hydrochloride solutions is

critical for obtaining accurate and reproducible results in cell culture experiments. This

document provides detailed protocols for the preparation, storage, and use of Ecopipam
Hydrochloride in cell-based assays.

Data Presentation
While specific IC50 (half-maximal inhibitory concentration) and EC50 (half-maximal effective

concentration) values for Ecopipam Hydrochloride in various cell lines are not extensively

reported in publicly available literature, the following table summarizes its binding affinity for

dopamine receptors. Researchers should determine the optimal concentration for their specific

cell line and assay through dose-response experiments.
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Parameter Receptor Value Species Source

Ki Dopamine D1 1.2 nM Human [1]

Ki Dopamine D5 2.0 nM Human [1]

Ki Dopamine D2 0.98 µM Human [1]

Ki Dopamine D4 5.52 µM Human [1]

Ki 5-HT2A 0.08 µM Human [1]

Ki α2a 0.73 µM Human [1]

ED50 (in vivo

binding)
Dopamine D1 0.016 mg/kg Rat [2]

Experimental Protocols
Materials

Ecopipam Hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free water

Sterile phosphate-buffered saline (PBS)

Complete cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

0.22 µm sterile syringe filter

Protocol for Preparation of a 10 mM Stock Solution
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses, when handling Ecopipam Hydrochloride powder and

DMSO.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of Ecopipam Hydrochloride powder into the tube.

Dissolution: Add the appropriate volume of cell culture grade DMSO to the tube to achieve a

10 mM stock solution. The molecular weight of Ecopipam Hydrochloride is 350.28 g/mol .

Calculation Example: To prepare 1 mL of a 10 mM stock solution, dissolve 3.50 mg of

Ecopipam Hydrochloride in 1 mL of DMSO.

Vortexing: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if

necessary.

Sterilization: To ensure sterility, filter the stock solution through a 0.22 µm sterile syringe filter

into a new sterile microcentrifuge tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).

Protocol for Preparing Working Solutions for Cell
Culture

Thawing: Thaw a single aliquot of the 10 mM Ecopipam Hydrochloride stock solution at

room temperature.

Dilution: Serially dilute the stock solution in sterile complete cell culture medium to the

desired final concentrations. It is recommended to perform dilutions in a stepwise manner to

ensure accuracy.

Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, ideally below 0.5% (v/v), to minimize solvent-induced cytotoxicity.
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Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without Ecopipam Hydrochloride. This is crucial to distinguish

the effects of the compound from those of the solvent.

Application to Cells: Remove the existing medium from the cultured cells and replace it with

the medium containing the desired concentration of Ecopipam Hydrochloride or the vehicle

control.

Incubation: Incubate the cells for the desired period according to the experimental design.

Mandatory Visualizations
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Preparation of Ecopipam Hydrochloride Stock Solution

Preparation of Working Solution and Cell Treatment

Weigh Ecopipam HCl Powder

Add DMSO to desired concentration (e.g., 10 mM)

Vortex to dissolve

Sterile filter (0.22 µm)

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw stock solution

Serially dilute in cell culture medium

Treat cells with working solution

Incubate for desired time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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